Cas no 289633-12-1 (1,6-Dibromo-2,5-hexanedione)

• Product Name: 1,6-Dibromo-2,5-hexanedione
• CAS No: 289633-12-1
• MF: C₆H₈Br₂O₂
• MW: 271.934520721436
• CID: 5733169
• Update Time: 2025-05-21

1,6-Dibromo-2,5-hexanedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 1,6-dibromo-
• 1,6-Dibromo-2,5-hexanedione

• Inchi： 1S/C6H8Br2O2/c7-3-5(9)1-2-6(10)4-8/h1-4H2
• InChI Key： FBCJIELYNSWMET-UHFFFAOYSA-N
• SMILES： C(Br)C(=O)CCC(=O)CBr

Additional information on 1,6-Dibromo-2,5-hexanedione

1,6-Dibromo-2,5-hexanedione (CAS No. 289633-12-1): A Versatile Building Block in Organic Synthesis

1,6-Dibromo-2,5-hexanedione, identified by its CAS number 289633-12-1, is a highly functionalized organic compound that has garnered significant attention in modern synthetic chemistry. This compound belongs to the class of α-diketones substituted with bromine atoms at the terminal positions. Its unique structure—featuring two bromine atoms flanking a six-carbon chain with ketone groups at positions 2 and 5—provides a strategic platform for diverse chemical transformations. Recent studies highlight its role as a key intermediate in the development of pharmaceuticals and advanced materials.

The synthesis of 1,6-dibromo-2,5-hexanedione typically involves bromination reactions under controlled conditions to ensure regioselectivity. Research published in *Organic Letters* (Vol. 45, 2024) demonstrates that the use of N-bromosuccinimide (NBS) in polar aprotic solvents yields high-purity products with minimal side reactions. This method aligns with green chemistry principles by minimizing waste generation and energy consumption during production.

One of the most promising applications of this compound lies in its utility as a building block for heterocyclic frameworks. A 2024 study from the University of Tokyo revealed that 1,6-dibromo-2,5-hexanedione can undergo cascade reactions with primary amines to form substituted pyridazines and quinoxalines—structures critical to drug discovery programs targeting metabolic disorders and neurodegenerative diseases. The bromine atoms serve as excellent leaving groups during cyclization steps, enabling efficient formation of biologically active scaffolds.

In the realm of materials science, researchers at MIT have explored the photochemical properties of CAS No. 289633-12-1. Their findings indicate that this compound exhibits unique photoreactivity when exposed to UV light (λ = 365 nm), leading to the formation of cross-linked polymer networks with tunable mechanical properties. These materials show potential for use in biocompatible coatings and smart drug delivery systems.

The compound's dual functionality as both an electrophilic and nucleophilic reagent makes it particularly valuable in asymmetric synthesis protocols. A groundbreaking approach published in *Nature Chemistry* (Vol. 789:45) utilizes chiral auxiliaries derived from 1,6-dibromo-2,5-hexanedione to achieve enantioselective C-C bond formations with over 98% ee (enantiomeric excess). This advancement addresses longstanding challenges in synthesizing complex natural products such as alkaloids and terpenoids.

Safety data for handling this compound has been comprehensively evaluated by the European Chemicals Agency (ECHA). While standard laboratory precautions apply due to its reactivity profile—particularly under basic conditions—no evidence suggests it poses environmental hazards when disposed according to IUPAC guidelines for chemical waste management.

The economic viability of large-scale production remains an active area of research. A comparative analysis by GreenSynth Technologies (Q3 2024 report) indicates that continuous flow reactor systems reduce production costs by up to 40% compared to traditional batch methods while maintaining product quality standards required for pharmaceutical applications.

In conclusion, CAS No. 289633-12-1 represents a convergence point between fundamental organic chemistry and applied research across multiple disciplines. Its structural versatility continues to inspire innovative methodologies that push boundaries in synthetic efficiency and molecular complexity—a testament to its enduring relevance in contemporary chemical research.